Cas no 128999-31-5 ([1]Benzopyrano[2',3':6,7]naphth[2,1-g]oxazolo[3,2-b]isoquinoline-2,8,14,15,17(1H)-pentone,1-[(acetyloxy)methyl]-3a,4-dihydro-16-hydroxy-11,12-dimethoxy-1,3a-dimethyl-(9CI))

• Product Name: [1]Benzopyrano[2',3':6,7]naphth[2,1-g]oxazolo[3,2-b]isoquinoline-2,8,14,15,17(1H)-pentone,1-[(acetyloxy)methyl]-3a,4-dihydro-16-hydroxy-11,12-dimethoxy-1,3a-dimethyl-(9CI)
• CAS No: 128999-31-5
• MF: C₃₃H₂₅NO₁₂
• MW: 627.551110029221
• CID: 181738
• PubChem ID: 131053
• Update Time: 2025-04-19

[1]Benzopyrano[2',3':6,7]naphth[2,1-g]oxazolo[3,2-b]isoquinoline-2,8,14,15,17(1H)-pentone,1-[(acetyloxy)methyl]-3a,4-dihydro-16-hydroxy-11,12-dimethoxy-1,3a-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• [1]Benzopyrano[2',3':6,7]naphth[2,1-g]oxazolo[3,2-b]isoquinoline-2,8,14,15,17(1H)-pentone,1-[(acetyloxy)methyl]-3a,4-dihydro-16-hydroxy-11,12-dimethoxy-1,3a-dimethyl-(9CI)
• [1]Benzopyrano[2',3':6,7]naphth[2,1-g]oxazolo[3,2-b]isoquinoline-2,8,14,15,17(1H)-pentone,1-[(...
• [1]Benzopyrano[2',3':6,7]naphth[2,1-g]oxazolo[3,2-b]isoquinoline-2,8,14,15,17(1H)-pentone,1-[(acetyloxy)methyl]-3a,4-dihydro-
• citreamicin gamma
• LL E19085 γ
• (1)Benzopyrano(2',3':6,7)naphth(2,1-g)oxazolo(3,2-b)isoquinoline-2,8,14,15,17(1H)-pentone, 1-((acetyloxy)methyl)-3a,4-dihydro-16-hydroxy-11,12-dimethoxy-1,3a-dimethyl-
• 1-((Acetyloxy)methyl)-3a,4-dihydro-16-hydroxy-11,12-dimethoxy-1,3a-dimethyl-(1)benzopyrano(2',3':6,7)naphth(2,1-g)oxazolo(3,2-b)isoquinoline-2,8,14,15,17(1H)-pentone
• LL E19085 gamma
• LL-E19085gamma
• DTXSID10926267
• (16-Hydroxy-11,12-dimethoxy-1,3a-dimethyl-2,8,14,15,17-pentaoxo-1,2,3a,4,8,14,15,17-octahydro[1]benzopyrano[2',3':6,7]naphtho[2,1-g][1,3]oxazolo[3,2-b]isoquinolin-1-yl)methyl acetate
• CHEBI:219504
• 128999-31-5
• (3-hydroxy-23,24-dimethoxy-7,10-dimethyl-5,8,18,27,29-pentaoxo-9,20-dioxa-6-azaheptacyclo[15.12.0.02,14.04,12.06,10.019,28.021,26]nonacosa-1(17),2,4(12),13,15,19(28),21,23,25-nonaen-7-yl)methyl acetate

• Inchi： 1S/C33H25NO12/c1-13(35)44-12-32(2)31(41)46-33(3)11-15-8-14-6-7-16-23(21(14)27(38)22(15)30(40)34(32)33)28(39)24-25(36)17-9-19(42-4)20(43-5)10-18(17)45-29(24)26(16)37/h6-10,38H,11-12H2,1-5H3
• InChI Key： KOCXADIQPPHRJW-UHFFFAOYSA-N
• SMILES： O1C(C(C)(COC(C)=O)N2C(C3C(=C4C5C(C6C(C7C=C(C(=CC=7OC=6C(C=5C=CC4=CC=3CC12C)=O)OC)OC)=O)=O)O)=O)=O

Computed Properties

• Exact Mass: 627.13765
• Monoisotopic Mass: 627.13767523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 172Ų

Experimental Properties

• PSA: 172.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans